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Compound of Interest

Compound Name: Tram-34

Cat. No.: B1682451 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Tram-34 is a potent and selective inhibitor of the intermediate-conductance calcium-activated

potassium channel KCa3.1 (also known as IKCa1 or KCNN4). This channel plays a crucial role

in regulating membrane potential in various cell types and is implicated in processes such as T-

lymphocyte activation, cell proliferation, and migration. Consequently, Tram-34 has emerged as

a valuable pharmacological tool for investigating the physiological and pathological roles of

KCa3.1 channels and as a potential therapeutic agent for a range of conditions, including

autoimmune diseases, cancer, and vascular restenosis.

These application notes provide detailed protocols for the preparation of Tram-34 stock

solutions for use in both in vitro and in vivo experimental settings. Adherence to these

guidelines will help ensure the accuracy, reproducibility, and reliability of experimental

outcomes.

Quantitative Data Summary

The following table summarizes the key quantitative data for Tram-34, including its chemical

properties and solubility in commonly used solvents.
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Property Value Reference

Molecular Weight 344.84 g/mol

CAS Number 289905-88-0

Appearance Off-white solid

Purity ≥98% (HPLC)

Solubility in DMSO Up to 25 mg/mL (72.50 mM)

Solubility in Ethanol 0.2 mg/mL

Solubility in Water Insoluble

Kd for KCa3.1 ~20 nM

Experimental Protocols
Protocol 1: Preparation of a 10 mM Tram-34 Stock
Solution in DMSO for In Vitro Experiments
This protocol describes the preparation of a high-concentration stock solution of Tram-34 in

dimethyl sulfoxide (DMSO), suitable for subsequent dilution in cell culture media for a variety of

in vitro assays.

Materials:

Tram-34 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath
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Procedure:

Calculate the required mass of Tram-34:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 344.84 g/mol x 1000 mg/g = 3.4484 mg

Accurately weigh out approximately 3.45 mg of Tram-34 powder.

Dissolution in DMSO:

Transfer the weighed Tram-34 powder into a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. Gentle warming or

brief sonication can be used to aid dissolution if precipitation is observed. It is important to

use fresh, moisture-free DMSO as its hygroscopic nature can reduce the solubility of

Tram-34.

Storage of the Stock Solution:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 10-50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1-2 years).

Preparation of Working Solutions:

For cell-based experiments, dilute the 10 mM stock solution in the appropriate cell culture

medium to achieve the desired final concentration (e.g., 1-10 µM).
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cellular toxicity. A vehicle control (medium with

the same final concentration of DMSO) should always be included in experiments.

Protocol 2: Preparation of Tram-34 Formulation for In
Vivo (Rodent) Administration
This protocol outlines the preparation of a Tram-34 formulation suitable for intraperitoneal (IP)

or oral (PO) administration in rodent models. This formulation utilizes a co-solvent system to

maintain Tram-34 in solution.

Materials:

10 mM Tram-34 stock solution in DMSO (from Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl) or sterile water (ddH₂O)

Sterile tubes for mixing

Calibrated micropipettes and sterile tips

Procedure:

Prepare the Vehicle Solution:

The final vehicle composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.

For a final volume of 1 mL, mix the components in the following order, ensuring each

component is fully dissolved before adding the next:

400 µL of PEG300

50 µL of Tween-80
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450 µL of sterile saline

Prepare the Tram-34 Formulation:

To achieve a final desired concentration of Tram-34 in the formulation, the initial 10 mM

DMSO stock will be diluted 1:10. For example, to prepare 1 mL of a 1 mM Tram-34
formulation:

Start with 100 µL of the 10 mM Tram-34 stock solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until clear.

Finally, add 450 µL of sterile saline to bring the total volume to 1 mL.

The final solution should be a clear and homogenous mixture. It is recommended to

prepare this formulation fresh on the day of use.

Administration:

The prepared Tram-34 formulation can be administered to animals via intraperitoneal

injection or oral gavage.

The dosing volume should be calculated based on the animal's body weight and the

desired dose (mg/kg). A typical in vivo dose can range from 10 to 120 mg/kg/day.

Signaling Pathway and Experimental Workflow
Tram-34 exerts its primary effect by blocking the KCa3.1 channel, which leads to membrane

depolarization. In many cell types, particularly lymphocytes and some cancer cells, this channel

is crucial for maintaining the calcium influx necessary for downstream signaling pathways that

control proliferation and activation.

To cite this document: BenchChem. [Preparing Tram-34 Stock Solutions for Cellular and
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682451#preparing-tram-34-stock-solutions-for-
experiments]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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